Cas no 903185-62-6 (2-(4-methoxyphenyl)-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)

• Product Name: 2-(4-methoxyphenyl)-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
• CAS No: 903185-62-6
• MF: C₂₀H₁₈N₄O₃S
• MW: 394.446922779083
• CID: 5424482
• Update Time: 2025-07-02

2-(4-methoxyphenyl)-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-5-[4-(thiophene-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• 4-Oxazolecarbonitrile, 2-(4-methoxyphenyl)-5-[4-(2-thienylcarbonyl)-1-piperazinyl]-
• 2-(4-methoxyphenyl)-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C20H18N4O3S/c1-26-15-6-4-14(5-7-15)18-22-16(13-21)20(27-18)24-10-8-23(9-11-24)19(25)17-3-2-12-28-17/h2-7,12H,8-11H2,1H3
• InChI Key： IIBFMYSMZWTAGP-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(C3SC=CC=3)=O)CC2)=C(C#N)N=C1C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(4-methoxyphenyl)-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

Comprehensive Overview of 2-(4-methoxyphenyl)-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 903185-62-6)

The compound 2-(4-methoxyphenyl)-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 903185-62-6) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a 1,3-oxazole core, a thiophene-2-carbonyl moiety, and a piperazine ring, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective treatments with fewer side effects. The 2-(4-methoxyphenyl)-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile structure aligns with this trend, as its oxazole and thiophene components are known to enhance binding affinity and selectivity. This has led to increased interest in its synthesis and optimization, particularly in academic and industrial research settings. Questions like "What are the biological targets of 903185-62-6?" or "How to synthesize 2-(4-methoxyphenyl)-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile?" are frequently explored in scientific literature and online forums.

The compound's piperazine moiety is another critical feature, as this scaffold is widely utilized in drug design due to its versatility and ability to improve pharmacokinetic properties. Combined with the 4-methoxyphenyl group, which often contributes to enhanced bioavailability, this molecule exemplifies modern medicinal chemistry strategies. Discussions around "SAR studies of oxazole-containing compounds" or "role of thiophene in drug discovery" often highlight its relevance. Additionally, the carbonitrile group adds another layer of functionality, enabling further derivatization for structure-activity relationship (SAR) studies.

From a synthetic perspective, 2-(4-methoxyphenyl)-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile presents an interesting challenge for organic chemists. The construction of the 1,3-oxazole ring, coupled with the introduction of the thiophene-2-carbonyl and piperazine units, requires meticulous planning and optimization. Recent advancements in catalytic methods and green chemistry have provided new avenues for its efficient synthesis, addressing common queries such as "best practices for oxazole synthesis" or "optimizing yields in piperazine-based reactions."

Beyond its pharmaceutical potential, this compound is also a subject of interest in material science. The thiophene and oxazole rings are known to contribute to electronic properties, making derivatives of 903185-62-6 candidates for organic semiconductors or photovoltaic materials. Searches like "applications of thiophene-oxazole hybrids in electronics" reflect this interdisciplinary appeal. As the demand for sustainable and high-performance materials grows, such compounds are likely to play a pivotal role in future innovations.

In conclusion, 2-(4-methoxyphenyl)-5-4-(thiophene-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS No. 903185-62-6) represents a multifaceted molecule with broad applicability in both life sciences and material science. Its intricate architecture and functional diversity make it a valuable subject for ongoing research, aligning with contemporary trends in drug discovery and advanced materials. Whether investigating its biological activity or exploring its synthetic routes, this compound continues to captivate scientists and industry professionals alike.